Cas no 1807090-56-7 (5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride
• CAS No: 1807090-56-7
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4869932
• Update Time: 2025-09-28

5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-2-1-11-3(6(9)10)4(12(13)14)5(2)17(8,15)16/h1,6H
• InChI Key： QBMVDLULIZJPTK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride

5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride (CAS No. 1807090-56-7)

The compound5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride, also known by its CAS registry numberCAS No. 1807090-56-7, is a highly specialized organic chemical. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds. The structure of this molecule is characterized by a pyridine ring substituted with chlorine, a difluoromethyl group, a nitro group, and a sulfonyl chloride moiety. These substituents impart unique chemical properties to the compound, making it valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those with potential antiviral and anticancer activities. The sulfonyl chloride group is particularly reactive, enabling it to participate in nucleophilic substitutions, which are crucial in forming bonds with amine-containing compounds. This reactivity makes it a valuable reagent in peptide synthesis and the development of novel drug candidates.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The presence of electron-withdrawing groups such as chlorine, nitro, and difluoromethyl enhances the electrophilic character of the pyridine ring, making it suitable for use in electrophilic aromatic substitution reactions. These reactions are fundamental in the synthesis of advanced materials, including high-performance polymers and electronic materials.

The synthesis ofCAS No. 1807090-56-7 involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. The introduction of substituents such as chlorine and nitro groups is achieved through various substitution reactions, while the sulfonyl chloride group is introduced via sulfonation followed by chlorination. The exact synthetic pathway may vary depending on the specific requirements of the application, but optimization of reaction conditions is essential to ensure high yields and purity.

From a safety standpoint,5-Chloro-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride must be handled with care due to its reactive nature. Proper personal protective equipment (PPE) should be worn during handling and storage to minimize exposure risks. Additionally, it is important to store this compound in a cool, dry place away from incompatible materials to prevent unintended reactions.

In conclusion,CAS No. 1807090-56-7 is a versatile compound with significant potential in multiple fields due to its unique chemical structure and reactivity. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry.